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Compound of Interest

Compound Name: 1-Bromo-2,4-dichlorobenzene

Cat. No.: B072097

Essential Safety and Handling Guide for 1-
Bromo-2,4-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-2,4-dichlorobenzene (CAS No. 1193-72-2). Adherence to these procedures is
essential to ensure personal safety and proper management of this chemical in a laboratory
setting.

Personal Protective Equipment (PPE)

When handling 1-Bromo-2,4-dichlorobenzene, a comprehensive personal protective
equipment strategy is mandatory to minimize exposure. This compound is known to cause skin,
eye, and respiratory irritation.[1][2][3] The following PPE is required:

o Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
essential. In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.

o Hand Protection: Chemically resistant gloves are required. While specific permeation data
for 1-Bromo-2,4-dichlorobenzene is limited, data for analogous compounds like 1,2-
dichlorobenzene can be used as a guideline. Nitrile gloves may be suitable for incidental
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contact but should be changed immediately upon contamination. For extended contact,

heavier-duty gloves are recommended. Always inspect gloves for degradation or punctures

before use.

o Body Protection: A flame-resistant lab coat, fully buttoned with long sleeves, is required.

Long pants and closed-toe shoes are mandatory. For larger quantities or situations with a

high splash potential, a chemical-resistant apron or suit is recommended.

» Respiratory Protection: All handling of 1-Bromo-2,4-dichlorobenzene that may generate

vapors or dusts should be conducted in a certified chemical fume hood.[4] If engineering

controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.

Glove Compatibility for Dichlorobenzenes

The following table summarizes the breakthrough times for various glove materials when

exposed to dichlorobenzenes. This data should be used as a guide, and it is crucial to consult

the glove manufacturer's specific chemical resistance data.

] ] Breakthrough ] .
Glove Material = Thickness . . Degradation Rating
Time (minutes)
_ Not
o ) < 15 (for splash Swelling,
Nitrile 5 mil _ _ Recommended
protection) cracking )
for Immersion
Neoprene Standard > 480 Slight swelling Excellent
Viton® Standard > 480 None observed Excellent
Butyl Rubber Standard > 480 None observed Excellent

Note: Data is based on information for 1,2-dichlorobenzene and is intended for guidance only.

Users should always consult the manufacturer's specific chemical resistance guide for the

gloves they are using.

Operational Plan: Weighing and Dispensing
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This protocol outlines the step-by-step procedure for safely weighing and dispensing 1-Bromo-
2,4-dichlorobenzene.

1. Preparation:

e Ensure a certified chemical fume hood is operational.

o Verify that a safety shower and eyewash station are accessible.

o Assemble all necessary materials: 1-Bromo-2,4-dichlorobenzene, appropriate glassware,
spatula, weighing paper or boat, and a sealable container for the dispensed chemical.

* Prepare a designated, labeled waste container for halogenated organic waste.[5][6][7]

2. Personal Protective Equipment (PPE) Donning:

e Put on a flame-resistant lab coat.
» Wear approved safety goggles and a face shield.
e Don the appropriate chemically resistant gloves (refer to the glove compatibility table).

3. Handling Procedure (Inside Chemical Fume Hood):

e Place the analytical balance and all necessary equipment inside the chemical fume hood.

o Carefully open the container of 1-Bromo-2,4-dichlorobenzene.

e Using a clean spatula, transfer the desired amount of the chemical onto a weighing paper or
into a weighing boat on the balance.

e Once the desired amount is weighed, securely close the primary container of 1-Bromo-2,4-
dichlorobenzene.

o Carefully transfer the weighed chemical into the designated receiving vessel.

e Clean any residual chemical from the spatula and work surface using a cloth lightly
dampened with a suitable solvent (e.g., ethanol or isopropanol), and dispose of the cloth in
the halogenated waste container.

4. Post-Handling:

o Securely seal the container with the dispensed chemical.

o Decontaminate the work area within the fume hood.

» Properly remove and dispose of gloves in the designated solid waste container.
e Wash hands thoroughly with soap and water.

Disposal Plan
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All waste containing 1-Bromo-2,4-dichlorobenzene must be treated as hazardous
halogenated organic waste.[5][6][7]

1. Waste Segregation:

¢ Do not mix halogenated waste with non-halogenated waste.[5][6][7]

¢ Collect all materials contaminated with 1-Bromo-2,4-dichlorobenzene (e.g., gloves,
weighing paper, pipette tips) in a designated, clearly labeled, and sealed container for solid
halogenated waste.

o Collect any liquid waste containing 1-Bromo-2,4-dichlorobenzene in a separate,
compatible, and clearly labeled container for liquid halogenated waste.

2. Container Management:

» Keep waste containers securely closed when not in use.[6]
» Store waste containers in a designated satellite accumulation area away from incompatible
materials.[5]

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[5]
e Never dispose of 1-Bromo-2,4-dichlorobenzene down the drain.[5][7]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Bromo-2,4-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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